Cas no 1805228-44-7 (Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate)

• Product Name: Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate
• CAS No: 1805228-44-7
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4953542
• Update Time: 2025-06-08

Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)8-3-6(5-12)2-7(4-11)9(8)15/h2-3,15H,4H2,1H3
• InChI Key： BGLAHYBKBGYVEH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C(=O)OC)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate

Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1805228-44-7): An Overview

Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1805228-44-7) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique functional groups, including a chloromethyl, cyano, and mercapto group, offers a wide range of applications due to its reactivity and structural diversity.

The chemical structure of Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate is particularly noteworthy. The presence of the chloromethyl group allows for facile substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The cyano group, known for its high electron-withdrawing properties, imparts additional reactivity and stability to the molecule. The mercapto group, on the other hand, provides nucleophilic sites that can participate in various chemical transformations, such as thiol-disulfide exchange reactions.

In the realm of pharmaceutical research, Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate has shown promise as a potential lead compound for drug development. Recent studies have explored its use in the synthesis of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported the synthesis of a series of derivatives from this compound that exhibit potent anti-inflammatory and anti-cancer activities. These derivatives were found to selectively inhibit key enzymes involved in inflammatory responses and cancer cell proliferation, making them attractive candidates for further clinical investigation.

The unique combination of functional groups in Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate also makes it a valuable intermediate in the synthesis of advanced materials. In materials science, this compound has been utilized to create novel polymers and coatings with enhanced mechanical and thermal properties. A study published in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibit improved tensile strength and thermal stability compared to conventional materials. These properties make them suitable for applications in electronics, aerospace, and automotive industries.

In addition to its synthetic utility, Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate has been studied for its potential environmental applications. Researchers at the University of Michigan have investigated its use in the development of environmentally friendly catalysts for wastewater treatment. The compound's ability to form stable complexes with metal ions has been leveraged to create catalysts that efficiently remove heavy metals from contaminated water sources. This application not only addresses environmental concerns but also aligns with global efforts to develop sustainable technologies.

The safety profile of Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally safe when handled under appropriate conditions. However, like many organic compounds, it should be used with caution and proper safety measures should be followed to prevent exposure and ensure safe handling.

In conclusion, Methyl 3-chloromethyl-5-cyano-2-mercaptobenzoate (CAS No. 1805228-44-7) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, materials science, and environmental technology. Its unique chemical structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.